Cas no 216502-06-6 (2-amino-N-(4-fluorophenyl)benzamide)

• Product Name: 2-amino-N-(4-fluorophenyl)benzamide
• CAS No: 216502-06-6
• MF: C₁₃H₁₁FN₂O
• MW: 230.237646341324
• CID: 2950229
• PubChem ID: 478822
• Update Time: 2025-04-21

2-amino-N-(4-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4'-氟苯甲醯亞胺酸苯胺
• 2-amino-N-(4-fluorophenyl)benzamide
• 2-Amino-N-(4-fluoro-phenyl)-benzamide
• 4'-Fluoroanthranilanilide
• Oprea1_352462
• N-(4-fluorophenyl)-2-aminobenzamide
• STK524129
• 2-Amino-N-(4-fluorophenyl)-benzamide
• N1-(4-Fluorophenyl)-2-aminobenzamide
• 2-amino-N~1~-(4-fluorophenyl)benzamide
• benzamide, 2-amino-N-(4-fluorophenyl)-
• Z56040687
• SR-01000032490-1
• SCHEMBL5225083
• AKOS000115996
• EN300-02501
• ALBB-025719
• 216502-06-6
• AQ-360/13224006
• CVDGBBCJEMBUAZ-UHFFFAOYSA-N
• G34025
• MFCD00115471
• SR-01000032490
• LS-08678
• 100-743-1

• Inchi： 1S/C13H11FN2O/c14-9-5-7-10(8-6-9)16-13(17)11-3-1-2-4-12(11)15/h1-8H,15H2,(H,16,17)
• InChI Key： CVDGBBCJEMBUAZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 230.08554114g/mol
• Monoisotopic Mass: 230.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1

2-amino-N-(4-fluorophenyl)benzamide Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides